1-Propanamine, 3-[(1,1-dimethylethyl)thio]-

• CAS No.: 84155-47-5
• Molecular Formula: C7H17NS
• Molecular Weight: 147.28 g/mol
• IUPAC Name: 3-tert-butylsulfanylpropan-1-amine
• InChI: InChI=1S/C7H17NS/c1-7(2,3)9-6-4-5-8/h4-6,8H2,1-3H3
• InChI Key: DPMIZFQAWFDXFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCCN

Description

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- is a chemical compound with the molecular formula C7H17NS and a molecular weight of 147.28 g/mol . . This compound is characterized by the presence of a propanamine backbone with a tert-butylthio group attached to the third carbon atom.

Preparation Methods

The synthesis of 1-Propanamine, 3-[(1,1-dimethylethyl)thio]- can be achieved through various synthetic routes. One common method involves the reaction of 3-chloropropan-1-amine with tert-butylthiol in the presence of a base such as sodium hydroxide . The reaction typically proceeds under mild conditions, resulting in the formation of the desired product.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as lithium aluminum hydride .

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions and the oxidizing agent used.

Reduction: Reduction of the compound can lead to the formation of the corresponding amine or thiol derivatives.

Substitution: The tert-butylthio group can be substituted with other functional groups through nucleophilic substitution reactions.

Scientific Research Applications

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules . Its unique structure makes it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

In biology and medicine, this compound is studied for its potential therapeutic properties. It may serve as a precursor for the synthesis of bioactive molecules that can target specific biological pathways . Additionally, it is used in the development of materials with specialized properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 1-Propanamine, 3-[(1,1-dimethylethyl)thio]- involves its interaction with molecular targets and pathways within biological systems. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects . The specific pathways involved depend on the structure and functional groups present in the compound.

Comparison with Similar Compounds

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- can be compared with other similar compounds, such as propylamine and tert-butylamine . While propylamine has a simpler structure with only an amine group, tert-butylamine contains a tert-butyl group attached to the nitrogen atom. The presence of the tert-butylthio group in 1-Propanamine, 3-[(1,1-dimethylethyl)thio]- imparts unique chemical and physical properties, making it distinct from these similar compounds .

Conclusion

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- is a versatile compound with significant applications in various fields of scientific research Its unique structure and reactivity make it a valuable intermediate in the synthesis of complex molecules and materials